N-[4-(butyrylamino)phenyl]cyclopropanecarboxamide

• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.3 g/mol
• IUPAC Name: N-[4-(butanoylamino)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C14H18N2O2/c1-2-3-13(17)15-11-6-8-12(9-7-11)16-14(18)10-4-5-10/h6-10H,2-5H2,1H3,(H,15,17)(H,16,18)
• InChI Key: OLWDURPOTWEJTI-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2CC2

Description

N-[4-(butyrylamino)phenyl]cyclopropanecarboxamide, commonly known as BAY 41-2272, is a chemical compound that has been extensively studied in the scientific community due to its potential therapeutic applications. BAY 41-2272 belongs to the class of compounds known as sGC (soluble guanylate cyclase) activators, which have been shown to have a range of physiological effects.

Mechanism of Action

BAY 41-2272 works by activating the sGC enzyme, which is responsible for the production of cyclic guanosine monophosphate (cGMP) in the body. cGMP is a signaling molecule that plays a critical role in regulating various physiological processes, such as smooth muscle relaxation, platelet aggregation, and neurotransmitter release. By increasing the levels of cGMP, BAY 41-2272 can improve blood flow and reduce inflammation in the body.
Biochemical and Physiological Effects:
BAY 41-2272 has been shown to have a range of biochemical and physiological effects. In addition to its vasodilatory effects, BAY 41-2272 has been shown to reduce inflammation, inhibit platelet aggregation, and improve endothelial function. BAY 41-2272 has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of BAY 41-2272 is its specificity for the sGC enzyme, which makes it a valuable tool for studying the role of cGMP in various physiological processes. However, one of the limitations of BAY 41-2272 is its relatively short half-life, which can make it difficult to study its long-term effects in vivo.

Future Directions

There are several future directions for research on BAY 41-2272. One area of interest is the potential use of BAY 41-2272 in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more potent and selective sGC activators that can be used in clinical settings. Finally, there is a need for further research on the long-term effects of BAY 41-2272 in vivo, particularly in the context of chronic disease conditions.

Synthesis Methods

The synthesis of BAY 41-2272 is a multi-step process that involves the reaction of various chemicals in a controlled environment. The first step involves the preparation of 4-aminophenylcyclopropanecarboxylic acid, which is then reacted with butyryl chloride to form the butyrylamide derivative. The final step involves the reaction of the butyrylamide derivative with 4-nitrobenzenesulfonyl chloride in the presence of a base to form BAY 41-2272.

Scientific Research Applications

BAY 41-2272 has been extensively studied for its potential therapeutic applications in various disease conditions. One of the major areas of research has been in the treatment of pulmonary hypertension, a condition characterized by high blood pressure in the arteries of the lungs. BAY 41-2272 has been shown to improve pulmonary arterial hypertension in animal models and has shown promising results in clinical trials.